Cas no 2361585-37-5 (N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide)

N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide structure
2361585-37-5 structure
Product Name:N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
CAS No:2361585-37-5
MF:C26H30N2O3
MW:418.528007030487
CID:6319852
PubChem ID:145903939
Update Time:2025-07-09

N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
    • 2361585-37-5
    • N-[(1S)-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
    • EN300-26607186
    • Z3664804544
    • Inchi: 1S/C26H30N2O3/c1-3-24(29)28-16-14-26(15-17-28,20-9-5-4-6-10-20)25(30)27-23-11-7-8-19-12-13-21(31-2)18-22(19)23/h3-6,9-10,12-13,18,23H,1,7-8,11,14-17H2,2H3,(H,27,30)/t23-/m0/s1
    • InChI Key: AHWFHZIVLQYVIG-QHCPKHFHSA-N
    • SMILES: O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)N[C@@H]1C2C=C(C=CC=2CCC1)OC

Computed Properties

  • Exact Mass: 418.22564282g/mol
  • Monoisotopic Mass: 418.22564282g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 649
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 58.6Ų

N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26607186-0.05g
N-[(1S)-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
2361585-37-5 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide

Research Brief on N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide (CAS: 2361585-37-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule modulators targeting specific biological pathways. Among these, N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide (CAS: 2361585-37-5) has emerged as a compound of interest due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The compound, characterized by its complex piperidine-carboxamide scaffold, has been investigated for its role in modulating key signaling pathways, particularly those involved in neurodegenerative diseases and oncology. Recent studies have demonstrated its high affinity for specific protein targets, such as G-protein-coupled receptors (GPCRs) and kinases, which are critical in disease pathogenesis. The structural elucidation of this compound, supported by X-ray crystallography and NMR spectroscopy, reveals its binding interactions at the molecular level, providing insights into its selectivity and potency.

In preclinical models, N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide has shown promising results in mitigating pathological hallmarks of Alzheimer's disease, including amyloid-beta aggregation and tau hyperphosphorylation. Additionally, its anti-proliferative effects in certain cancer cell lines have been attributed to its ability to inhibit key oncogenic kinases. These findings underscore its potential as a multi-target therapeutic agent, though further optimization and toxicological studies are warranted.

The synthesis of this compound involves a multi-step process, with recent improvements focusing on yield optimization and enantiomeric purity. Novel catalytic methods, such as asymmetric hydrogenation, have been employed to enhance the stereoselectivity of the final product. Analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, have been critical in ensuring the compound's purity and stability under various conditions.

Despite its promise, challenges remain in the clinical translation of N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Collaborative efforts between academic and industrial researchers are essential to advance this compound through the drug development pipeline.

In conclusion, N-[(1S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted pharmacological profile and structural complexity offer rich opportunities for further research and development. Continued exploration of its therapeutic potential, coupled with innovative synthetic strategies, will be pivotal in realizing its clinical applications.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen